Cas no 1005566-25-5 (5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
• CAS No: 1005566-25-5
• MF: C₈H₁₁ClN₆
• MW: 226.666138887405
• MDL: MFCD04967418
• CID: 3058328
• PubChem ID: 7017247
• Update Time: 2025-10-21

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
• 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
• 5-(2-(4-Chloro-3,5-dimethyl-1h-pyrazol-1-yl)ethyl)-2h-tetrazole
• 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetraazole
• 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-1H-1,2,3,4-tetrazole
• C8H11ClN6
• 5-[2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-2H-1,2,3,4-TETRAAZOLE
• EN300-229100
• CS-0282776
• AKOS000306295
• 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetrazole
• BBL039342
• 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
• 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-2H-tetrazole
• STK313346
• 1005566-25-5

• MDL： MFCD04967418
• Inchi： 1S/C8H11ClN6/c1-5-8(9)6(2)15(12-5)4-3-7-10-13-14-11-7/h3-4H2,1-2H3,(H,10,11,13,14)
• InChI Key： NXVJJURZKZSPDJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CCC1N=NNN=1

Computed Properties

• Exact Mass: 226.0733721Da
• Monoisotopic Mass: 226.0733721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole

Compound CAS No. 1005566-25-5: 5-2-(4-Chloro-3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2H-1,2,3,4-Tetrazole

The compound with CAS No. 1005566-25-5, known as 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring with a substituted pyrazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of antimicrobial agents and anticancer drugs. The tetrazole ring is known for its ability to coordinate with metal ions, which can enhance the bioavailability and efficacy of the compound. Additionally, the presence of the pyrazole group introduces antifungal properties, making this compound a versatile tool in drug discovery.

The synthesis of CAS No. 1005566-25-5 involves a multi-step process that includes the preparation of the pyrazole derivative followed by its coupling with the tetrazole moiety. Researchers have optimized this process to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of chemical properties, this compound exhibits thermal stability and moderate solubility in organic solvents, which are critical factors for its use in drug delivery systems. Furthermore, its ability to form stable complexes with transition metals has opened new avenues for its application in catalysis and sensor technology.

The latest research on this compound has focused on its biological activity and toxicological profile. Preclinical studies have demonstrated that it possesses significant cytotoxic activity against cancer cell lines, while showing minimal toxicity to normal cells. These findings suggest that it could be a potential candidate for targeted cancer therapy.

Another area of interest is the use of this compound in the development of nanomaterials. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has led to the creation of novel materials with applications in gas storage and separation.

In conclusion, CAS No. 1005566-25-5 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an exciting subject for further research and development.